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Compound of Interest

Compound Name:
Ethyl 2-methylthiazole-5-

carboxylate

Cat. No.: B1316469 Get Quote

A Technical Guide to Ethyl 2-methylthiazole-5-
carboxylate
This guide provides an in-depth overview of the chemical properties, synthesis, and biological

relevance of Ethyl 2-methylthiazole-5-carboxylate, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the thiazole

class of molecules. Thiazole rings are significant structural motifs in many biologically active

compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1316469?utm_src=pdf-interest
https://www.benchchem.com/product/b1316469?utm_src=pdf-body
https://www.benchchem.com/product/b1316469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₇H₉NO₂S [1][2][3]

Molecular Weight 171.22 g/mol [1][2][3]

CAS Number 79836-78-5 [2]

Appearance Solid [2]

InChI Key
ORCQTMZHDQSNOJ-

UHFFFAOYSA-N
[2]

Canonical SMILES O=C(OCC)C1=CN=C(C)S1 [2]

Synthesis and Experimental Protocols
The synthesis of thiazole derivatives is a well-established area of organic chemistry. Ethyl 2-
methylthiazole-5-carboxylate and its derivatives can be synthesized through various routes,

often involving the condensation of a thioamide with an α-halocarbonyl compound, a reaction

known as the Hantzsch thiazole synthesis.

One common method for the synthesis of related ethyl 2-substituted-4-methylthiazole-5-

carboxylates involves a one-pot reaction. For instance, the synthesis of ethyl 2-amino-4-

methylthiazole-5-carboxylate, a structurally similar compound, can be achieved by reacting

ethyl acetoacetate with a halogenating agent like N-bromosuccinimide (NBS), followed by the

addition of thiourea.[4]

A general synthetic pathway for 2-substituted thiazole-5-carboxylates can also be achieved

through the photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate in the

presence of thioamides.[5]

Below is a generalized workflow for the synthesis of Ethyl 2-methylthiazole-5-carboxylate
derivatives.
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Generalized Synthesis Workflow

Starting Materials
(e.g., Ethyl Acetoacetate, Thioacetamide)

Reaction
(e.g., Hantzsch Thiazole Synthesis)

Intermediate Products

Purification
(e.g., Crystallization, Chromatography)

Final Product
(Ethyl 2-methylthiazole-5-carboxylate)

Biological Applications of Thiazole Derivatives

Ethyl 2-methylthiazole-5-carboxylate
(and derivatives)

Antimicrobial Activity Antifungal Activity Anticancer Activity Enzyme Inhibition Agricultural Applications

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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